Cas no 7783-18-8 (Ammonium thiosulfate)

Ammonium thiosulfate Properties

Names and Identifiers

• Ammonium thiosulfate
• AMMONIUM HYPOSULFITE
• AMMONIUM THIOSULPHATE
• ammohypo
• ammoniumthiosulfate((nh4)2s2o3)
• amthio
• diammoniumthiosulfate
• thio-sul
• thiosulfuricacid(h2s2o3),diammoniumsalt
• Thiosulfuricacid,diammoniumsalt
• thiosulfuricacid[h2s2o3],diammoniumsalt
• ammonium thiosulate
• Aminonium Thiosulfate
• Ammoniumthiosulfatewhitextl
• AMMONIUM THIOSULFATE PURE
• AMMONIUM THIOSULFATE CRYSTALLIZED STAB
• AmmoniumThiosulfateH8N2O3S2
• AmmoniumThiosulphate.PhotoGrade
• AmmoniumThiocyanateNH4SCN
• diazanium,dioxido-oxo-sulfanylidene-λ⁶-sulfane
• mmonium thiosulfate
• ALuMinon
• Diammonium thiosulfate
• AMMONIUMTHIOSULFATE
• Thiosulfuric acid (H2S2O3), diammonium salt
• BKH1729645
• Thiosulfuric acid (H2S2O3), ammonium salt (1:2)
• DSSTox_CID_9703
• DSSTox_RID_78814
• DSSTox_GSID_29703
• XYXNTHIYBIDHGM-UHFFFAOYSA-N
• diazanium dioxido-oxo-sulfanylidene-
• Tox21_202777
• TRA0053105
• +Expand

• MDL： MFCD00015965
• InChIKey： XYXNTHIYBIDHGM-UHFFFAOYSA-N
• Inchi： 1S/2H3N.H2O3S2/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)
• SMILES： S(=O)([O-])([O-])=S.[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 147.99800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.997634
• Heavy Atom Count: 7
• Complexity: 82.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 106

Experimental Properties

• LogP: 1.84280
• PSA: 104.48000
• Merck: 14,562
• Water Partition Coefficient: Soluble in water, slightly soluble in acetone. Insoluble in ethanol and diethyl ether.
• Boiling Point: Decomposes
• Melting Point: 150 °C (lit.)
• Flash Point: Non-flammable
• Solubility: H2O: very soluble(lit.)
• Color/Form: This product is colorless monoclinic crystal system, which is easy to deliquesce.
• Stability/Shelf Life: Stable. Hygroscopic.
• Sensitiveness: Hygroscopic
• Density: 1.679 g/mL at 25 °C(lit.)

Ammonium thiosulfate Security Information

• RTECS：XN6465000
• WGK Germany：1
• Safety Term：S26;S36
• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Warehouse ventilation and low temperature drying
• Risk Phrases： 33-36/37/38
• TSCA：Yes

Ammonium thiosulfate Customs Data

• HS CODE：2832300000
• Customs Data：

  China Customs Code:

  2832300000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt